Cas no 2138144-87-1 (1-(2,4-dimethylphenyl)-5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2,4-dimethylphenyl)-5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 2138144-87-1
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 6076928
• PubChem ID: 165954440
• Update Time: 2025-07-02

1-(2,4-dimethylphenyl)-5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile
• 2138144-87-1
• EN300-1122143

• Inchi： 1S/C13H13N3O/c1-8-4-5-12(9(2)6-8)16-13(17)11(7-14)10(3)15-16/h4-6,15H,1-3H3
• InChI Key： QVEPZVHMYPORBN-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)NN1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.1Ų

Additional information on 1-(2,4-dimethylphenyl)-5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 1-(2,4-dimethylphenyl)-5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2138144-87-1)

1-(2,4-dimethylphenyl)-5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2138144-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazole derivative features a hydroxy group and a nitrile functional group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

The compound's molecular structure, characterized by a 2,4-dimethylphenyl substituent and a 3-methyl-1H-pyrazole core, offers versatility in synthetic modifications. This adaptability makes it a valuable intermediate for developing bioactive molecules. Recent studies highlight its potential in modulating enzymatic pathways, a hot topic in targeted therapy research. Users frequently search for terms like "pyrazole carbonitrile applications" or "CAS 2138144-87-1 solubility," reflecting growing interest in its physicochemical properties and industrial utility.

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